Cas no 565192-25-8 (1-3-(chloromethyl)-5-fluoro-2-hydroxyphenylethan-1-one)

• Product Name: 1-3-(chloromethyl)-5-fluoro-2-hydroxyphenylethan-1-one
• CAS No: 565192-25-8
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• CID: 3105479
• PubChem ID: 2386031
• Update Time: 2025-10-30

1-3-(chloromethyl)-5-fluoro-2-hydroxyphenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloromethyl-5-fluoro-2-hydroxy-phenyl)-ethanone
• QXA19225
• AKOS022229645
• 1-[3-(chloromethyl)-5-fluoro-2-hydroxyphenyl]ethanone
• EN300-04270
• SR-01000039642-1
• 565192-25-8
• 1-[3-(chloromethyl)-5-fluoro-2-hydroxyphenyl]ethan-1-one
• G35356
• SR-01000039642
• Z56887672
• 1-3-(chloromethyl)-5-fluoro-2-hydroxyphenylethan-1-one

• Inchi： 1S/C9H8ClFO2/c1-5(12)8-3-7(11)2-6(4-10)9(8)13/h2-3,13H,4H2,1H3
• InChI Key： AZSSDSLYWMMKHX-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=C(C(C)=O)C=1O)F

Computed Properties

• Exact Mass: 202.02
• Monoisotopic Mass: 202.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-3-(chloromethyl)-5-fluoro-2-hydroxyphenylethan-1-one

Comprehensive Overview of 1-3-(chloromethyl)-5-fluoro-2-hydroxyphenylethan-1-one (CAS No. 565192-25-8)

1-3-(chloromethyl)-5-fluoro-2-hydroxyphenylethan-1-one (CAS No. 565192-25-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a chloromethyl group, a fluoro substituent, and a hydroxyphenyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of 1-3-(chloromethyl)-5-fluoro-2-hydroxyphenylethan-1-one (CAS No. 565192-25-8) is characterized by its aromatic ring system, which is substituted with both electron-withdrawing and electron-donating groups. This combination of functional groups allows for a wide range of chemical reactions, including nucleophilic substitutions and electrophilic aromatic substitutions. Such reactivity is highly valued in the synthesis of complex molecules, where precision and control are paramount. The presence of the fluoro group, in particular, enhances the compound's stability and bioavailability, making it a promising candidate for drug discovery.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in pharmaceuticals, agrochemicals, and materials science. 1-3-(chloromethyl)-5-fluoro-2-hydroxyphenylethan-1-one (CAS No. 565192-25-8) aligns with this trend, as its fluoro substituent contributes to improved metabolic stability and binding affinity in bioactive molecules. This has led to increased interest from researchers working on kinase inhibitors, antibacterial agents, and other targeted therapies. The compound's ability to serve as a building block for these applications underscores its importance in modern chemical research.

Another notable aspect of 1-3-(chloromethyl)-5-fluoro-2-hydroxyphenylethan-1-one (CAS No. 565192-25-8) is its potential role in the development of green chemistry solutions. As the scientific community shifts toward sustainable practices, the need for efficient and environmentally friendly synthetic routes has become a priority. This compound's reactivity profile allows for fewer synthetic steps and reduced waste generation, aligning with the principles of atom economy and green synthesis. These attributes make it a valuable tool for chemists aiming to minimize the environmental impact of their work.

The analytical characterization of 1-3-(chloromethyl)-5-fluoro-2-hydroxyphenylethan-1-one (CAS No. 565192-25-8) typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are critical for its intended applications. Additionally, advancements in computational chemistry have enabled researchers to predict the compound's behavior in various reactions, further streamlining its use in drug design and material science.

From a commercial perspective, 1-3-(chloromethyl)-5-fluoro-2-hydroxyphenylethan-1-one (CAS No. 565192-25-8) is available through specialized chemical suppliers who cater to the pharmaceutical and research sectors. Its pricing and availability can vary depending on the scale of purchase and the level of purity required. Companies involved in custom synthesis and contract research often seek this compound for its versatility and potential to accelerate project timelines. As such, it remains a sought-after material in the chemical industry.

Looking ahead, the future of 1-3-(chloromethyl)-5-fluoro-2-hydroxyphenylethan-1-one (CAS No. 565192-25-8) appears promising, with ongoing research exploring its applications in personalized medicine and bioconjugation. The compound's ability to act as a linker or modifier in biopharmaceuticals opens new avenues for innovation. Furthermore, its compatibility with click chemistry protocols enhances its utility in the development of targeted drug delivery systems. These emerging trends highlight the compound's relevance in cutting-edge scientific endeavors.

In conclusion, 1-3-(chloromethyl)-5-fluoro-2-hydroxyphenylethan-1-one (CAS No. 565192-25-8) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features, combined with its reactivity and stability, make it a valuable asset in pharmaceutical and chemical research. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing drug discovery, materials science, and sustainable chemistry.